Methanesulfonic acid 2-benzo[b]thiophen-2-yl-ethyl ester

• Molecular Formula: C11H12O3S2
• Molecular Weight: 256.3 g/mol
• IUPAC Name: 2-(1-benzothiophen-2-yl)ethyl methanesulfonate
• InChI: InChI=1S/C11H12O3S2/c1-16(12,13)14-7-6-10-8-9-4-2-3-5-11(9)15-10/h2-5,8H,6-7H2,1H3
• InChI Key: HZDXBISSUWLYIJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCC1=CC2=CC=CC=C2S1

Description

Methanesulfonic acid 2-benzo[b]thiophen-2-yl-ethyl ester is a useful research compound. Its molecular formula is C11H12O3S2 and its molecular weight is 256.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-benzo[b]thiophen-2-yl-ethanol (16.8 mmol) in CH2Cl2 (60 mL) were added DIPEA (33.6 mmol) and mesylchloride (20.2 mmol.) The mixture was stirred for 18 hrs at RT, diluted with CH2Cl2, washed with sat. NaHCO3 (3×), brine (1×), dried (MgSO4) and concentrated in vacuo to give 4.3 g (99%) of methanesulfonic acid 2-benzo[b]thiophen-2-yl-ethyl ester which was used in the next step without further purification.